Cas no 501701-60-6 (Benzothiazole,2-[[6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-pyrimidinyl]thio]-)

• Product Name: Benzothiazole,2-[[6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-pyrimidinyl]thio]-
• CAS No: 501701-60-6
• MF: C₁₆H₁₀F₃N₅S₂
• MW: 393.409309864044
• CID: 365577
• Update Time: 2024-01-29

Benzothiazole,2-[[6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-pyrimidinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[[6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-pyrimidinyl]thio]-
• Benzothiazole, 2-[[6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-pyrimidinyl]thio]-

• Inchi： 1S/C16H10F3N5S2/c1-9-8-13(26-15-21-10-4-2-3-5-11(10)25-15)22-14(20-9)24-7-6-12(23-24)16(17,18)19/h2-8H,1H3
• InChI Key： LSUBWYAMIQQVGY-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SC1C=C(C)N=C(N2C=CC(C(F)(F)F)=N2)N=1

Computed Properties

• Exact Mass: 393.0332

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 589.0±60.0 °C(Predicted)
• PSA: 56.49
• pka: -1.07±0.10(Predicted)